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Abstract
3-Methylazetidin-3-ol hydrochloride is a heterocyclic organic compound belonging to the

azetidine class. This technical guide provides a comprehensive overview of its physical and

chemical properties, supported by available spectral data. The document details a known

synthetic route and highlights its significance as a key intermediate in the synthesis of various

pharmaceutical compounds. While specific biological activities and signaling pathways for this

compound are not extensively documented in publicly available literature, the broader

therapeutic relevance of the azetidine scaffold is discussed. This guide is intended to serve as

a foundational resource for researchers and professionals engaged in drug discovery and

development.

Chemical and Physical Properties
3-Methylazetidin-3-ol hydrochloride presents as a white to off-white solid.[1][2] It is

recognized as a valuable intermediate in the synthesis of more complex molecules for

pharmaceutical applications.[3][4]
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Table 1: Physical and Chemical Properties of 3-Methylazetidin-3-ol Hydrochloride

Property Value Source

Molecular Formula C4H10ClNO [1][5]

Molecular Weight 123.58 g/mol [1][5]

CAS Number 124668-46-8 [5][6]

Appearance White to off-white solid [1][2]

Purity ≥97.0% [1]

Water Content (Karl Fischer) 0.16% [1]

Storage Conditions

Store under inert gas (nitrogen

or argon) at 2-8°C. Can be

stored at room temperature for

up to 3 years. For long-term

storage in solvent, -80°C is

recommended for up to 2

years.

[1][2][6]

Note: Experimental data for melting point, boiling point, pKa, and specific solubility values in

common solvents are not readily available in the reviewed literature.

Spectral Data
A certificate of analysis for 3-methylazetidin-3-ol hydrochloride indicates that its ¹H NMR and

Mass Spectrometry (MS) data are consistent with its chemical structure. While the detailed

spectra are not publicly available, this confirmation provides a degree of confidence in the

compound's identity.

Table 2: Spectral Data for 3-Methylazetidin-3-ol Hydrochloride
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Technique Data Source

¹H NMR Consistent with structure [1]

Mass Spectrometry Consistent with structure [1]

Note: Detailed spectral data with peak assignments for ¹H NMR, ¹³C NMR, FTIR, and Mass

Spectrometry are not available in the public domain.

Synthesis
While a specific, detailed experimental protocol for the synthesis of 3-methylazetidin-3-ol
hydrochloride is not explicitly described in the available literature, the synthesis of analogous

azetidine derivatives is well-documented in patent literature. These methods generally involve

the cyclization of an appropriate amino alcohol precursor.

For instance, a general method for preparing azetidine derivatives involves the reaction of an

N-protected 3-aminopropan-1,2-diol with a sulfonyl chloride to facilitate ring closure, followed

by deprotection. Another approach involves the reaction of an appropriate amine with an

epihalohydrin.

A plausible synthetic workflow for 3-methylazetidin-3-ol could involve the reaction of a suitable

protected aminoepoxide with a methyl organometallic reagent, followed by deprotection and

salt formation with hydrochloric acid.

Below is a generalized experimental workflow for the synthesis of a substituted azetidin-3-ol

derivative, which could be adapted for 3-methylazetidin-3-ol.
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Generalized Synthesis of a Substituted Azetidin-3-ol

Start with a protected 3-amino-1,2-epoxypropane

Reaction with a suitable nucleophile (e.g., methylmagnesium bromide) to introduce the methyl group at the 3-position

Work-up and purification of the protected 3-methylazetidin-3-ol

Deprotection of the azetidine nitrogen

Reaction with hydrochloric acid to form the hydrochloride salt

3-Methylazetidin-3-ol Hydrochloride

Click to download full resolution via product page

Caption: Generalized synthetic workflow for a substituted azetidin-3-ol.

Biological Activity and Applications in Drug
Development
Currently, there is a lack of specific information in the scientific literature regarding the

biological activity or signaling pathways directly associated with 3-methylazetidin-3-ol
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hydrochloride. Its primary role appears to be that of a chemical intermediate in the synthesis

of more complex pharmaceutical agents.[3][4]

The azetidine scaffold, however, is a privileged structure in medicinal chemistry, known to be a

component in a variety of biologically active compounds. Azetidine derivatives have been

investigated for a wide range of therapeutic applications, including as:

Antibacterial and Antifungal Agents: The four-membered ring of azetidin-2-ones (β-lactams)

is a cornerstone of many antibiotics.[3]

Enzyme Inhibitors: Various azetidine derivatives have been synthesized and evaluated as

inhibitors of enzymes such as chymase.

Dopamine Antagonists: Certain azetidine derivatives have shown affinity for dopamine

receptors.[7]

GABA Uptake Inhibitors: Azetidine-based compounds have been explored as inhibitors of

GABA transporters, which could have implications for neurological disorders.[8]

Anti-inflammatory Agents: Some azetidine-containing molecules have demonstrated anti-

inflammatory properties.[7]

The incorporation of the 3-methyl-3-hydroxyazetidine moiety into larger molecules can

influence their physicochemical properties, such as solubility and lipophilicity, and can provide a

rigid scaffold to orient other functional groups for optimal interaction with biological targets.

The logical relationship for its application in drug discovery is outlined below:
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Role in Drug Discovery

3-Methylazetidin-3-ol Hydrochloride
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Caption: Role of 3-methylazetidin-3-ol hydrochloride in drug discovery.

Conclusion
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3-Methylazetidin-3-ol hydrochloride is a valuable building block for medicinal chemists and

drug development professionals. While comprehensive data on its physical properties and

specific biological activities are limited, its structural features make it an attractive starting

material for the synthesis of novel therapeutic agents. The broader family of azetidine

derivatives has shown significant promise across various disease areas, suggesting that

compounds derived from 3-methylazetidin-3-ol hydrochloride may hold untapped therapeutic

potential. Further research is warranted to fully elucidate the properties of this compound and

to explore its applications in the development of new medicines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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